Cas no 1427504-89-9 (5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid)

• Product Name: 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid
• CAS No: 1427504-89-9
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD23704144
• CID: 4781840
• Update Time: 2026-02-27

5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-azaindole 3-carboxylic acid
• 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid

• MDL： MFCD23704144
• Inchi： 1S/C8H5BrN2O2/c9-7-1-4-5(8(12)13)2-10-6(4)3-11-7/h1-3,10H,(H,12,13)
• InChI Key： PGWAHAYJRJOVKF-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(C(=O)O)=CNC=2C=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.5
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid

5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic Acid (CAS No. 1427504-89-9): A Comprehensive Overview

5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid (CAS No. 1427504-89-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[2,3-c]pyridines, which are known for their diverse biological activities and structural complexity. The presence of a bromine substituent at the 5-position and a carboxylic acid group at the 3-position imparts unique chemical and biological properties to this molecule, making it a valuable scaffold for drug discovery and development.

The chemical structure of 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid (C₁₀H₇BrN₂O₂) is characterized by a fused pyrrole and pyridine ring system, with the bromine atom providing additional reactivity and selectivity. This compound has been extensively studied for its potential as a lead molecule in the development of novel therapeutic agents. Recent research has highlighted its role in various biological processes, including enzyme inhibition, receptor modulation, and anti-inflammatory activity.

In the context of medicinal chemistry, 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid has shown promise as a scaffold for the design of selective inhibitors of kinases and other protein targets. Kinases are key enzymes involved in cellular signaling pathways and are implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. The ability to selectively modulate kinase activity is crucial for developing effective therapeutic strategies. Studies have demonstrated that derivatives of 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid can exhibit potent inhibitory activity against specific kinases, making them attractive candidates for further optimization.

Beyond kinase inhibition, 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid has also been explored for its potential as an anti-inflammatory agent. Inflammation is a complex biological response to injury or infection and is characterized by the activation of immune cells and the production of pro-inflammatory cytokines. Research has shown that certain derivatives of this compound can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This makes 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid a promising candidate for the development of new anti-inflammatory drugs.

The synthetic accessibility of 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. These methods typically involve multistep reactions that allow for the introduction of functional groups at specific positions on the pyrrolo[2,3-c]pyridine scaffold. The ability to introduce diverse substituents through these synthetic strategies enables researchers to fine-tune the pharmacological properties of the resulting compounds.

In addition to its potential therapeutic applications, 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid has also been studied for its use as a tool compound in biochemical assays and cell-based screens. Tool compounds are essential for understanding the function of specific proteins or pathways in biological systems. By using well-characterized compounds like 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid, researchers can gain insights into the mechanisms underlying various biological processes and identify new targets for drug discovery.

The safety profile of 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure that it meets regulatory requirements for human use. Ongoing research aims to further elucidate the pharmacokinetic properties and toxicity profiles of this compound and its derivatives.

In conclusion, 5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid (CAS No. 1427504-89-9) represents a promising scaffold with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting kinases and other protein targets involved in disease processes. As research in this area continues to advance, it is likely that new derivatives of this compound will emerge with enhanced efficacy and selectivity, paving the way for innovative treatments in various medical fields.